N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide
Overview
Description
N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide, also known as MPPT, is a chemical compound that has been studied for its potential applications in scientific research. It is a thioxoamide derivative that has been shown to have various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide is not fully understood, but it is believed to act as a positive allosteric modulator of the gamma-aminobutyric acid (GABA) receptor. GABA is an inhibitory neurotransmitter that plays a key role in anxiety and depression. By enhancing the activity of the GABA receptor, N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide may help to reduce anxiety and depression symptoms.
Biochemical and Physiological Effects:
In addition to its anxiolytic and antidepressant-like effects, N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide has also been shown to have other biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons. N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide has also been shown to increase the levels of antioxidant enzymes, which may help to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide in laboratory experiments is that it has been shown to have relatively low toxicity in animal studies. However, one limitation is that its effects may be dependent on the dose and timing of administration, which may make it difficult to replicate results across different studies.
Future Directions
There are several future directions for research on N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide. One area of interest is its potential as a treatment for anxiety and depression in humans. Further studies are needed to determine the safety and efficacy of N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide in humans. Additionally, more research is needed to fully understand the mechanism of action of N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide and its effects on the brain. Finally, studies exploring the potential applications of N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide in other areas, such as neurodegenerative diseases, may also be of interest.
Conclusion:
In conclusion, N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide is a chemical compound that has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant-like effects in animal models, and may have other biochemical and physiological effects as well. While there are advantages and limitations to using N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide in laboratory experiments, there are several future directions for research on this compound.
Scientific Research Applications
N-(4-methoxyphenyl)-2-(1-piperidinyl)-2-thioxoacetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant-like effects in animal models, making it a potential candidate for the development of new drugs for the treatment of anxiety and depression.
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-piperidin-1-yl-2-sulfanylideneacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2S/c1-18-12-7-5-11(6-8-12)15-13(17)14(19)16-9-3-2-4-10-16/h5-8H,2-4,9-10H2,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJYCKIVLFKCFQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C(=S)N2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-2-(piperidin-1-yl)-2-thioxoacetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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